6-(but-3-en-1-yl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one
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Overview
Description
6-(but-3-en-1-yl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one, or 6-BEP for short, is a heterocyclic compound which has been extensively studied in recent years due to its potential applications in scientific research. 6-BEP is a member of the pyrimidine family and has been found to be a useful building block for organic synthesis.
Scientific Research Applications
Medicinal Chemistry
The compound exhibits potential as an intermediate in the synthesis of various pharmacologically active molecules. Its structure, featuring a thioxo-dihydropyrimidinone moiety, could be exploited to create derivatives with antioxidant properties . This characteristic is particularly valuable in the development of new therapeutic agents aimed at combating oxidative stress-related diseases.
Agriculture
In the agricultural sector, the compound’s derivatives could serve as precursors for the synthesis of novel fungicides or herbicides. The lipophilicity conferred by the prenyl chain in its structure suggests it could enhance the cell membrane penetration of these agrochemicals, potentially leading to more effective formulations .
Material Science
The compound could be utilized in the design of new materials, such as organic semiconductors. Its robust thermal stability and the possibility of modifying its electronic properties through functionalization make it a candidate for use in organic light-emitting diodes (OLEDs) or photovoltaic cells .
Environmental Science
As an antioxidant, this compound and its derivatives could find applications in environmental remediation processes. They could be used to neutralize free radicals in polluted environments, contributing to the breakdown of toxic substances and reducing environmental stress .
Biochemistry
In biochemistry research, the compound could be used to study enzyme inhibition, given its structural similarity to several biomolecules. It could serve as a starting point for the development of enzyme inhibitors that regulate biochemical pathways, which is crucial in understanding disease mechanisms and drug discovery .
Pharmacology
The compound’s potential antioxidant activity also suggests applications in pharmacology. It could be investigated for its efficacy in preventing or treating conditions caused by oxidative damage, such as neurodegenerative diseases, cancer, and cardiovascular disorders .
properties
IUPAC Name |
6-but-3-enyl-2-sulfanylidene-1H-pyrimidin-4-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2OS/c1-2-3-4-6-5-7(11)10-8(12)9-6/h2,5H,1,3-4H2,(H2,9,10,11,12) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MZJMQJCXWUHGBS-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCCC1=CC(=O)NC(=S)N1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N2OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
182.25 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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